Cas no 2549042-70-6 (4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide)

• Product Name: 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• CAS No: 2549042-70-6
• MF: C₁₆H₁₉F₂N₃O₃
• MW: 339.33717083931
• CID: 5314072
• PubChem ID: 154883951
• Update Time: 2025-05-18

4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040717885
• 4-{[1-(4,4-difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• F6709-5317
• 2549042-70-6
• 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• Inchi： 1S/C16H19F2N3O3/c17-16(18)4-1-10(2-5-16)15(23)21-8-12(9-21)24-11-3-6-20-13(7-11)14(19)22/h3,6-7,10,12H,1-2,4-5,8-9H2,(H2,19,22)
• InChI Key： RZBIMBGXJUGIJN-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(N2CC(C2)OC2C=CN=C(C(N)=O)C=2)=O)CC1)F

Computed Properties

• Exact Mass: 339.13944780g/mol
• Monoisotopic Mass: 339.13944780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.5Ų

Additional information on 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

Comprehensive Overview of 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No. 2549042-70-6)

4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No. 2549042-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique structural framework, combining a difluorocyclohexane moiety with an azetidine ring and a pyridine-2-carboxamide group. Such a combination of functional groups makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's CAS number 2549042-70-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers and industry professionals often search for "4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide uses" or "CAS 2549042-70-6 applications" to explore its potential in various therapeutic areas. Its structural complexity and functional diversity make it a subject of interest in the context of small-molecule drug design and precision medicine.

One of the most compelling aspects of 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is its potential role in addressing unmet medical needs. For instance, the difluorocyclohexane segment is known to enhance metabolic stability, a critical factor in drug development. Meanwhile, the azetidine ring contributes to improved bioavailability and binding affinity, making this compound a valuable scaffold for kinase inhibitor research. Recent studies have highlighted its relevance in oncology, particularly in targeting aberrant signaling pathways.

In the context of SEO optimization, users frequently search for terms like "4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide synthesis" or "CAS 2549042-70-6 suppliers," reflecting the demand for both technical and commercial information. The compound's synthesis involves multi-step organic transformations, including amide coupling and ether formation, which are topics of interest for synthetic chemists. Additionally, its commercial availability is crucial for researchers seeking to validate its biological activity in preclinical studies.

The pyridine-2-carboxamide moiety in 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is another key feature, as it is often associated with hydrogen bonding interactions in drug-receptor complexes. This property is particularly relevant in the design of selective kinase inhibitors, a hot topic in pharmaceutical research. Given the growing emphasis on personalized medicine, this compound's ability to modulate specific enzymatic activity aligns with current trends in targeted therapy development.

From a market perspective, the demand for 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide is expected to rise, driven by its potential applications in cancer research and inflammatory diseases. Analysts tracking the "small-molecule drug market" often highlight compounds like this as examples of innovation in medicinal chemistry. Its CAS number 2549042-70-6 ensures traceability and compliance with regulatory standards, which is essential for pharmaceutical companies navigating the complex landscape of drug approval.

In summary, 4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No. 2549042-70-6) represents a fascinating intersection of chemistry and biology. Its structural features, including the difluorocyclohexane and azetidine components, offer unique advantages for drug discovery. Whether you're searching for "4-{[1-(4,4-Difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide price" or "CAS 2549042-70-6 mechanism of action," this compound continues to captivate researchers and industry professionals alike.